Cas no 1005650-19-0 (Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate)

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate structure

1005650-19-0 structure

Product Name:Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate

CAS No:1005650-19-0

MF:C₉H₁₃BrN₂O₂

MW:261.115721464157

MDL:MFCD04969148

CID:1128191

PubChem ID:17024862

Update Time:2025-04-20

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
- EN300-229344
- MFCD04969148
- D79813
- BBL039323
- CS-0215237
- AKOS000307807
- STK313321
- ethyl 2-(4-bromopyrazol-1-yl)butanoate
- ethyl2-(4-bromo-1H-pyrazol-1-yl)butanoate
- 1005650-19-0
- 2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
- MDL： MFCD04969148
- Inchi： 1S/C9H13BrN2O2/c1-3-8(9(13)14-4-2)12-6-7(10)5-11-12/h5-6,8H,3-4H2,1-2H3
- InChI Key： MIHACXQYJIOCQM-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C(C(=O)OCC)CC

Computed Properties

Exact Mass: 260.01604g/mol
Monoisotopic Mass: 260.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 44.1Å²

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	027113-250mg	2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester	1005650-19-0		250mg	￡144.00	2022-03-01
Fluorochem	027113-1g	2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester	1005650-19-0		1g	￡287.00	2022-03-01
Fluorochem	027113-5g	2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester	1005650-19-0		5g	￡782.00	2022-03-01
Chemenu	CM483421-1g	Ethyl 2-(4-Bromo-1H-pyrazol-1-yl)butanoate	1005650-19-0	95%	1g	$455	2022-06-14
abcr	AB445432-1 g	Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95%	1005650-19-0		1g	€497.00	2022-06-02
abcr	AB445432-5 g	Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95%	1005650-19-0		5g	€1,421.00	2022-06-02
TRC	E186455-500mg	Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate	1005650-19-0		500mg	$ 700.00	2022-06-05
TRC	E186455-1000mg	Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate	1005650-19-0		1g	$ 1160.00	2022-06-05
TRC	E186455-2500mg	Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate	1005650-19-0		2500mg	$ 2320.00	2022-06-05
Enamine	EN300-229344-0.05g	ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate	1005650-19-0	90%	0.05g	$65.0	2024-06-20

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Related Literature

1. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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